BENGHE Foundational & Exploratory

Check Availability & Pricing

Pentafluoroiodoethane safety data sheet (SDS)
and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentafluoroiodoethane

Cat. No.: B1347087

An In-Depth Technical Guide to the Safe Handling of Pentafluoroiodoethane

Introduction

Pentafluoroiodoethane (C:zFsl), also known as lodopentafluoroethane or Perfluoroethyl
iodide, is a halogenated alkane used as a building block in organic synthesis.[1][2] Its unique
properties make it valuable for researchers and drug development professionals. However, as
a pressurized gas with specific health hazards, a thorough understanding of its safety profile
and handling requirements is critical. This guide provides a comprehensive overview of the
safety data, handling protocols, and emergency procedures for Pentafluoroiodoethane,
intended for use by laboratory and research personnel.

Hazard Identification and Classification

Pentafluoroiodoethane is classified as a hazardous substance under the Globally
Harmonized System (GHS). It is crucial to understand these hazards before handling the
material.

The substance is categorized as a warning-level hazard, with primary concerns related to its
state as a compressed gas and its irritant properties.[1][3][4]

Table 1: GHS Hazard Classification for Pentafluoroiodoethane

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1347087?utm_src=pdf-interest
https://www.benchchem.com/product/b1347087?utm_src=pdf-body
https://www.benchchem.com/product/b1347087?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-02.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1226715.htm
https://www.benchchem.com/product/b1347087?utm_src=pdf-body
https://www.benchchem.com/product/b1347087?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-02.pdf
https://www.capotchem.com/doc/viewmsds_354-64-3.html
https://en.wikipedia.org/wiki/Pentafluoroethyl_iodide
https://www.benchchem.com/product/b1347087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class

Gases under

Category

Liquefied gas

Hazard Statement

H280: Contains gas
under pressure;

Pictogram

GHS04 (Gas

pressure may explode if Cylinder)[2][3]
heated.[1][3][4]
Skin H315: Causes skin GHSO07 (Exclamation
o Category 2 L
corrosion/irritation irritation.[1][3][4][5][6] Mark)[2][3]
H319: Causes serious
Serious eye S GHSO07 (Exclamation
o Category 2A eye irritation.[1][3][4]
damage/eye irritation Mark)[2][3]
[51[6]
Specific target organ H335: May cause )
o ] ) S GHSO07 (Exclamation
toxicity — single Category 3 respiratory irritation.[1]

exposure

[3114][51[6]

Mark)[2][3]

| Supplementary Hazard | - | EUHO44: Risk of explosion if heated under confinement.[2][7] | - |

Physical and Chemical Properties

Understanding the physical and chemical properties of Pentafluoroiodoethane is essential for

its safe storage and handling. It is a dense, colorless gas with a pungent odor.[4]

Table 2: Physical and Chemical Properties of Pentafluoroiodoethane
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Property

Molecular Formula

Value

C2FsI[1][8]

Molecular Weight 245.92 g/mol [8]

CAS Number 354-64-3[1][4]

Appearance Pungent colorless gas[4]
Boiling Point 12-13 °C (54-55 °F)[2][4][9]
Melting Point -92 °C (-134 °PF)[2][4][9]
Density 2.085 g/mL at 25 °C[2]

Vapor Pressure

738.9 mmHg at 10 °C[2][9]

Flash Point

Not applicable[2]

| Refractive Index | n20/D 1.339[2] |

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is mandatory to minimize risk.

Precautions for Safe Handling

¢ Only use in well-ventilated areas, such as a fume hood.[1][5][9][10]

» Do not handle until all safety precautions have been read and understood.[1]

e Avoid breathing fumes, mist, spray, or vapors.[1][5]

» Avoid contact with skin and eyes.[1][9][10]

o Wear appropriate personal protective equipment (PPE) as detailed in Section 4.[1]

e Wash hands thoroughly after handling.[1][5][10][11]

» Securely chain cylinders when in use and protect them from physical damage.[12]
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Diagram 1: General workflow for safely handling Pentafluoroiodoethane.
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Conditions for Safe Storage

e Store in a dry, cool, and well-ventilated area.[1][7][10]

Keep containers tightly closed when not in use.[1][7][10][11]

Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[1][7][11]
[12]

Store locked up to restrict access to authorized personnel only.[1][5][6][7]

Store away from incompatible materials.

Pentafluoroiodoethane

Avoid Contact With

Incompatible Materials

Finely Divided Metals
(Al, Mg, Zn)

Alkali Metals Strong Oxidizing Agents

Click to download full resolution via product page

Diagram 2: Materials incompatible with Pentafluoroiodoethane.

Exposure Control and Personal Protective
Equipment (PPE)

Engineering controls and PPE are essential to prevent exposure.
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Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]
o Systems under pressure should be regularly checked for leaks.[12]

» Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of potential exposure.[1][12]

Personal Protective Equipment (PPE)

The selection of PPE is critical for protecting researchers from the irritant and frostbite hazards
of Pentafluoroiodoethane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Purpose

Safety glasses with side-
Eye/Face shields or tightly fitting
safety goggles.[5][10]

Protects against splashes
and gas exposure.

] ] Prevents skin irritation and
) Chemical-resistant gloves
Skin/Hand o contact. Gloves must be
(e.g., Nitrile).[3][5][10] ) )
inspected prior to use.[3]

Bod Protective clothing, lab coat.[5]  Provides a barrier against
0
Y [10] accidental contact.

| Respiratory | Required when vapors/aerosols are generated or if ventilation is inadequate.
Use NIOSH-approved respirators.[3][5] | Prevents respiratory tract irritation. |

Emergency Procedures

In the event of an emergency, prompt and correct action is vital.

First-Aid Measures
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Immediate medical advice should be sought in all cases of significant exposure.[1]

Table 4: First-Aid Procedures for Pentafluoroiodoethane Exposure

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing
_ is difficult or has stopped, provide
Inhalation e - s . .
artificial respiration. Seek immediate

medical attention.[1][5][12]

Wash the affected area with plenty of soap and
water.[1][5] For frostbite or cold burns, thaw the
) affected area with lukewarm water; do not rub.
Skin Contact . .
[71[12] Remove contaminated clothing and wash
it before reuse.[1][5] Seek medical attention if

irritation occurs or persists.[1][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.[1][5]
Eye Contact [7] Remove contact lenses if present and easy

to do.[1][5] Continue rinsing and seek immediate

medical attention.[1][5]

| Ingestion | Due to its physical form, ingestion is unlikely.[12] If it occurs, do NOT induce
vomiting. Rinse the mouth with water and seek medical attention.[1][3] |

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3][6][10]

» Specific Hazards: The primary hazard is the risk of cylinder explosion when heated.[1][2]
Thermal decomposition can produce hazardous gases, including carbon oxides, hydrogen
fluoride, and hydrogen iodide.[1][6][11]

o Fire-Fighter Instructions: Evacuate the area and fight the fire remotely due to the risk of
explosion.[1][12] Use a water spray to cool exposed containers.[1][7][12] Firefighters must
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wear gas-tight chemical protective clothing and a self-contained breathing apparatus
(SCBA).[1][6][11][12]

Accidental Release Measures

In case of a leak or spill, follow a structured emergency response.

» Personal Precautions: Evacuate all non-essential personnel from the area.[1][12] Ensure
adequate ventilation.[1] Do not breathe gas or vapors.[1] Only qualified personnel equipped
with suitable protective equipment should intervene.[1][12]

o Environmental Precautions: Prevent the product from entering drains or public waters.[1][6]

e Containment and Cleanup: Stop the leak if it is safe to do so.[1][7] For small spills, use a dry
chemical absorbent.[1] Sweep or shovel the absorbent material into an appropriate container
for disposal.[1]
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Diagram 3: Step-by-step workflow for responding to an accidental release.
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Toxicological Information

The primary toxicological concerns are irritation to the skin, eyes, and respiratory system.

Table 5: Summary of Toxicological Effects

Effect Classification / Finding

Acute Toxicity (Oral, Dermal, Inhalation) Not classified.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]
Respiratory or Skin Sensitization Not classified.[1]

Germ Cell Mutagenicity Not classified.[1]

Carcinogenicity Not classified.[1]

Reproductive Toxicity Not classified.[1]

STOT - Single Exposure May cause respiratory irritation.[1][6]
STOT — Repeated Exposure No data available.

| Aspiration Hazard | No data available. |

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[6]

Contact a licensed professional waste disposal service.[3]

Do not mix with other waste.[6]

Pressurized gas bottles should only be disposed of when empty.

Follow EPA guidance for the disposal of PFAS-related substances where applicable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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